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Compound of Interest

p-t-Butylphenyl diphenyl!
Compound Name:
phosphate-d10

Cat. No.: B15558302

L Get Quote

An In-depth Technical Guide to the Safety of p-t-Butylphenyl diphenyl phosphate-d10

This technical guide provides a comprehensive overview of the safety data for p-t-Butylphenyl
diphenyl phosphate-d10. Due to the limited availability of a specific Safety Data Sheet (SDS)
for the deuterated compound, this document primarily relies on data from its non-deuterated
analogue, p-t-Butylphenyl diphenyl phosphate (CAS 981-40-8). This approach is based on the
principle that the toxicological and physical properties are unlikely to differ significantly, though
minor variations may exist. This guide is intended for researchers, scientists, and professionals
in drug development.

Chemical Identification

Identifier

Data

Chemical Name

p-t-Butylphenyl diphenyl phosphate-d10

Synonyms

p-tert-Butylphenyl Diphenyl Ester Phosphoric
Acid-d10

Molecular Formula

C22D10H1304P[1]

Molecular Weight

392.451[1]

CAS Number (Unlabelled)

981-40-8[2][3]
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Physical and Chemical Properties

The following table summarizes the physical and chemical properties of the non-deuterated p-t-
Butylphenyl diphenyl phosphate.

Property Value Reference
Appearance Clear, transparent liquid [4]
Melting Point -21°C (pour point) [5]

N ) 261°C at 6 mm Hg; 420°C at
Boiling Point _ [5][6]
atmospheric pressure

Relative Density 1.15-1.2 at 20°C [4][5]

Vapor Pressure 7.8 x 10-5 Pa at 20°C [5]

- 3.2 mg/L at room temperature
Water Solubility ) ) [5]
(for a commercial mixture)

Viscosity 70-100 mPa.s at 25°C [4]

LogP 6.49220 6]

Hazard Identification and GHS Classification

Based on the available data for the non-deuterated compound, p-t-Butylphenyl diphenyl
phosphate is considered very toxic to aquatic life with long-lasting effects.[7] However, for direct
human health hazards, many reports indicate it does not meet the criteria for GHS hazard
classification.[8]

GHS Classification (for non-deuterated analogue):
» Acute Aquatic Toxicity: Category 2[7]

» Chronic Aquatic Toxicity: Category 1[7]
Pictogram:

lwsalt text
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Signal Word: Warning[7]

Hazard Statements:

e H410: Very toxic to aquatic life with long lasting effects.[7]
Precautionary Statements:

e P273: Avoid release to the environment.[7]

e P391: Collect spillage.[7]

e P501: Dispose of contents/container to an approved waste disposal plant.[7]

Hazard Identification Signal Word

GHS Classification | p-t-Butylphenyl diphenyl phosphate t

Hazard & Precautionai 1y Statements

i

‘HAlD' Very toxic to aquatic life with long lasting e“ec15"">‘ P273: Avoid release to the environment %»‘ P391: Collect spillage k»‘%or Dispose of contents/ container to an approved waste disposal plan*

Click to download full resolution via product page
Caption: GHS Hazard Classification and Response Flow.

Toxicological Information

The toxicological data for p-t-Butylphenyl diphenyl phosphate suggests low acute toxicity in
mammals.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://scipoly.com/wp-content/uploads/2020/09/p136-sds.pdf
https://scipoly.com/wp-content/uploads/2020/09/p136-sds.pdf
https://scipoly.com/wp-content/uploads/2020/09/p136-sds.pdf
https://scipoly.com/wp-content/uploads/2020/09/p136-sds.pdf
https://scipoly.com/wp-content/uploads/2020/09/p136-sds.pdf
https://www.benchchem.com/product/b15558302?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Endpoint Species Route Value Reference
LD50 Rat Oral >2000 mg/kg bw  [9]
LD50 Rabbit Dermal >2000 mg/kg bw  [9]
LC50 Rat Inhalation >200 mg/L [9]

o Skin Corrosion/Irritation: Not expected to be irritating.[10]
o Serious Eye Damage/Irritation: Not expected to be irritating.[10]

» Respiratory or Skin Sensitization: Not classified as a sensitizer based on human patch tests,
though a local lymph node assay in mice showed sensitization.[10]

o Germ Cell Mutagenicity: No evidence of mutagenic activity in Ames tests.[10]

e Carcinogenicity: No components are listed as carcinogens by IARC, ACGIH, NTP, or OSHA.
[7]

» Reproductive Toxicity: Shall not be classified as a reproductive toxicant.[11]

o Specific Target Organ Toxicity (Single Exposure): Shall not be classified as a specific target
organ toxicant.[11]

o Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through
prolonged or repeated exposure through inhalation.[9]

Experimental Protocols

While specific experimental protocols for the deuterated compound are not available, the safety
data for the non-deuterated analogue would have been generated using standardized OECD or
equivalent test guidelines. For instance:

o Acute Oral Toxicity: Typically determined using OECD Test Guideline 420 (Acute Oral
Toxicity - Fixed Dose Procedure) or OECD 423 (Acute Oral Toxicity - Acute Toxic Class
Method). The protocol involves administering the substance to fasted animals and observing
them for a defined period (e.g., 14 days) for signs of toxicity and mortality.
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e Acute Dermal Toxicity: Generally follows OECD Test Guideline 402 (Acute Dermal Toxicity).
The substance is applied to a shaved area of the skin of the test animal, and the animals are
observed for toxic effects.

e Acute Inhalation Toxicity: Follows OECD Test Guideline 403 (Acute Inhalation Toxicity).
Animals are exposed to the substance in the form of a vapor, aerosol, or dust in a controlled
chamber for a specified duration.

o Skin Irritation: Assessed using OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion).
The substance is applied to the skin of a test animal (typically a rabbit) and the site is
observed for signs of erythema and edema.

o Eye Irritation: Follows OECD Test Guideline 405 (Acute Eye Irritation/Corrosion). The
substance is instilled into the eye of a test animal and the eye is examined for signs of
irritation.

First Aid Measures

In case of exposure, the following first aid measures are recommended.[7]
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Caption: First Aid Response Workflow.

Handling and Storage

+ Handling: Handle in accordance with good industrial hygiene and safety practices.[7] Avoid
formation of dust and aerosols. Provide appropriate exhaust ventilation at places where dust
is formed.[7]

o Storage: Keep container tightly closed in a dry and well-ventilated place.[7]

Personal Protective Equipment (PPE)

Eye Protection

Safety glasses with side-shields conforming to EN166

Hand Protection

Handle with gloves. Gloves must be inspected prior to use.

Personal Protective Equipment | Recommended for Handling

Skin and Body Protection

Complete suit protecting against chemicals.

Respiratory Protection

For nuisance exposures use type P95 (US) or type P1 (EU EN 143) particle respirator,

Click to download full resolution via product page
Caption: Recommended Personal Protective Equipment.

Fire-Fighting Measures

¢ Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]
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» Special Hazards: No data available.[7]

» Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

[7]

Disposal Considerations

Dispose of contents/container to an approved waste disposal plant.[7] Discharge into the
environment must be avoided.[7]

Ecological Information

This substance is very toxic to aquatic life with long-lasting effects.[7] An environmental hazard
cannot be excluded in the event of unprofessional handling or disposal.[7]

Disclaimer: This document is intended as a guide and is based on the best available
information for the non-deuterated analogue of p-t-Butylphenyl diphenyl phosphate-d10. It is
the responsibility of the user to conduct a thorough risk assessment before use and to consult
the original Safety Data Sheet from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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